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Cyflumetofen safety profile compared to
traditional acaricides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cyflumetofen

CAS No.: 400882-07-7

Cat. No.: S641626

Cyflumetofen Safety & Environmental Profile

Property Value Assessment | Implication

Oral Mammalian Toxicity  Low [1] Low risk from oral exposure.

(Rat)

Aquatic Toxicity High (Acute ECso for algae, Poses a high risk to aquatic organisms;

invertebrates, fish < 0.1 mg/L) strict controls needed near water.

[1]

Honeybee Toxicity Low [1] Lower risk to beneficial pollinators
compared to many broad-spectrum
insecticides.

Toxicity to Other Moderate to High [1] Can be harmful to most other insects

Biodiversity and arthropods.

Environmental Low [1] Non-persistent; less likely to cause

Persistence long-term soil or water contamination.

Water Solubility 0.0281 mg/L (at 20°C) [1] Low solubility reduces leaching into
groundwater.
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Property Value Assessment |/ Implication
Octanol-Water Partition 4.3 (at 25°C) [1] High; potential to bioaccumulate in fatty
Coefficient (Log P) tissues.

Mechanism of Action and Experimental Data

Cyflumetofen's unique mechanism and the experimental data supporting its safety profile are key to

understanding its place in pest management.

Mode of Action

Cyflumetofen is classified by the Insecticide Resistance Action Committee (IRAC) as a Group 25A
compound [1]. It acts as a mitochondrial complex II electron transport inhibitor [1]. This means it
disrupts cellular energy production in mites, leading to paralysis and death. This specific target site is
different from the neurotoxic targets of many traditional acaricides (like organophosphates or pyrethroids),

making it a valuable tool for managing resistant mite populations [1].

The diagram below illustrates its specific action at the cellular level.
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Basis for Safety Assessments
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The data in the table above is primarily derived from standardized regulatory studies required for pesticide

approval, particularly under frameworks like the European Union's EC 1107/2009 [1]. The key experimental

protocols include:

¢ Acute Toxicity Studies (OECD 423, 425): These determine the lethal dose (LDso) for mammals,
birds, and bees, establishing the "low mammalian toxicity" classification [1].
e Environmental Fate Studies (OECD 106, 307): These assess solubility, soil degradation, and

persistence, supporting the "low persistence" claim [1].

¢ Agquatic Toxicology Studies (OECD 201, 202, 203): These tests measure effects on algae, daphnia,

and fish over 48-96 hours, generating the ECso/LCso values that lead to the "high aquatic toxicity"

classification [1].

Comparison to Traditional Acaricide Classes

When compared to older chemical classes, Cyflumetofen's profile shows a clear shift in the trade-offs

between efficacy, human safety, and environmental impact.

. Example Key Mammalian & Cyflumetofen's
Acaricide Class . . .
Compounds Environmental Concerns Comparative Standing
Organophosphates Chlorpyrifos Acutely toxic; inhibit Safer for humans;

2]

Carbendazim

[3]

Benzimidazoles

Mercury-Based Various

acetylcholinesterase, requiring
antidotes (atropine) [2].

Can cause testicular toxicity
and reproductive damage in
mammals [3].

Severe reproductive &
developmental toxicity;
bioaccumulation [3].

different mode of action
avoids neurotoxicity [1].

No evidence of similar
reproductive toxicity;
different biochemical
target.

Much safer profile; not
a heavy metal and is
non-persistent [1].
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. Example Key Mammalian & Cyflumetofen's
Acaricide Class ) ) )
Compounds Environmental Concerns Comparative Standing
Formamidines Amitraz [2] Alpha-2 adrenergic agonist; can Lower mammalian
cause CNS depression, toxicity; symptoms are
bradycardia, and hyperglycemia not related to adrenergic
in mammals [2]. agonism.

Key Takeaways for Professionals

¢ For Resistance Management: Cyflumetofen's Group 25A mode of action is a vital resource in
Integrated Pest Management (IPM) programs for controlling mites resistant to other chemical classes
[1].

e For Environmental Planning: Its high aquatic toxicity necessitates careful application to prevent
runoff into ponds, streams, or rivers. Its low bee toxicity makes it suitable for use in flowering crops
where pollinators are active, but its impact on other beneficial arthropods should be considered [1].

e For Human Safety: Its low oral toxicity reduces the risk of severe acute poisoning for applicators and
researchers handling the material, a significant advantage over organophosphates [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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